N2-(4-aminophenyl)-N4,N4-diethyl-6-methylpyrimidine-2,4-diamine

• IUPAC Name: 2-N-(4-aminophenyl)-4-N,4-N-diethyl-6-methylpyrimidine-2,4-diamine
• InChI: InChI=1S/C15H21N5/c1-4-20(5-2)14-10-11(3)17-15(19-14)18-13-8-6-12(16)7-9-13/h6-10H,4-5,16H2,1-3H3,(H,17,18,19)
• InChI Key: PJXXIUZOAZHSAZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)N
• Molecular Formula: C15H21N5
• Molecular Weight: 271.36 g/mol

Description

The compound “N2-(4-aminophenyl)-N4,N4-diethyl-6-methylpyrimidine-2,4-diamine” is an organic compound containing a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The compound also contains an aminophenyl group, which is a phenyl group (a six-membered carbon ring) with an amino group attached.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, as well as mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and its spectral properties.

Scientific Research Applications

Novel Organosoluble Polyimides and Their Applications

A study on novel organosoluble poly(pyridine-imide) with a pendent pyrene group highlights the synthesis, thermal, optical, electrochemical, electrochromic, and protonation characterization of new diamines containing pyridine heterocyclic groups and pyrene substituents. These compounds demonstrate high solubility in several solvents, good thermal stability, and distinctive optical properties, suggesting potential applications in advanced materials and electronics (Liaw, Wang, & Chang, 2007).

Aromatic Polyimides Derived from Aminopyrimidine

Research on aromatic polyimides derived from 2-(4-aminophenyl)-5-aminopyrimidine focuses on the synthesis of novel homo- and copolyimides. These materials exhibit excellent thermal stability, mechanical properties, and chemical resistance, indicating their use in high-performance polymers for aerospace, electronics, and other high-tech applications (Xia et al., 2006).

Synthesis and Properties of Soluble and Thermally Stable Polyimides

Another study on high transparent polyimides containing pyridine and biphenyl units discusses the synthesis and comparative analysis of properties, including solubility, thermal and mechanical, and optical properties. The research underlines the importance of these materials in creating transparent, high-performance films suitable for optoelectronic applications (Guan et al., 2015).

Novel Fluorescent Poly(pyridine-imide) Acid Chemosensor

A study on a novel fluorescent poly(pyridine-imide) acid chemosensor highlights the development of new diamines for the preparation of poly(pyridine-imide), which act as "off–on" fluorescent switchers for acids. This application is crucial in developing new sensors and imaging agents in chemical and biological research (Wang, Liou, Liaw, & Chen, 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a dye, it might interact with light in a specific way to produce color. If it’s used as a drug, it might interact with specific biological targets.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it has promising properties as a dye, future research might focus on optimizing its color properties or its stability. If it has potential as a drug, future research might focus on testing its efficacy and safety.